Cas no 380875-00-3 (2-(3,4-dimethoxybenzamido)-N-(oxolan-2-yl)methyl-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide)

• Product Name: 2-(3,4-dimethoxybenzamido)-N-(oxolan-2-yl)methyl-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide
• CAS No: 380875-00-3
• MF: C₂₃H₂₈N₂O₅S
• MW: 444.543825149536
• CID: 5234603
• Update Time: 2025-07-10

2-(3,4-dimethoxybenzamido)-N-(oxolan-2-yl)methyl-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• 2-(3,4-dimethoxybenzamido)-N-((tetrahydrofuran-2-yl)methyl)-4,5,6,7-tetrahydrobenzo[b]thiophene-3-carboxamide
• 2-(3,4-dimethoxybenzamido)-N-(oxolan-2-yl)methyl-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide

• Inchi： 1S/C23H28N2O5S/c1-28-17-10-9-14(12-18(17)29-2)21(26)25-23-20(16-7-3-4-8-19(16)31-23)22(27)24-13-15-6-5-11-30-15/h9-10,12,15H,3-8,11,13H2,1-2H3,(H,24,27)(H,25,26)
• InChI Key： YKJBOWXHCIUTBG-UHFFFAOYSA-N
• SMILES： C12CCCCC=1C(C(NCC1CCCO1)=O)=C(NC(=O)C1=CC=C(OC)C(OC)=C1)S2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Dimethoxybenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Methoxybenzenes Dimethoxybenzenes

Additional information on 2-(3,4-dimethoxybenzamido)-N-(oxolan-2-yl)methyl-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide

Introduction to 2-(3,4-dimethoxybenzamido)-N-(oxolan-2-yl)methyl-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide (CAS No. 380875-00-3)

2-(3,4-dimethoxybenzamido)-N-(oxolan-2-yl)methyl-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide (CAS No. 380875-00-3) is a complex organic compound with significant potential in the field of medicinal chemistry and pharmaceutical research. This compound belongs to the class of benzothiophenes and is characterized by its unique structural features, including a tetrahydrobenzothiophene core and functional groups such as a 3,4-dimethoxybenzamido moiety and an N-(oxolan-2-yl)methyl substituent. These structural elements contribute to its biological activity and pharmacological properties.

The chemical structure of 2-(3,4-dimethoxybenzamido)-N-(oxolan-2-yl)methyl-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide is of particular interest due to its potential therapeutic applications. Recent studies have highlighted its anti-inflammatory and anti-cancer properties, making it a promising candidate for further development in drug discovery and development.

One of the key areas of research involving this compound is its anti-inflammatory activity. Inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease (IBD) are major health concerns worldwide. The ability of 2-(3,4-dimethoxybenzamido)-N-(oxolan-2-yl)methyl-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide to modulate inflammatory pathways has been extensively studied. Preclinical studies have shown that this compound can inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-6, thereby reducing inflammation in affected tissues.

In addition to its anti-inflammatory properties, 2-(3,4-dimethoxybenzamido)-N-(oxolan-2-yl)methyl-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide has also demonstrated significant anti-cancer activity. Cancer remains one of the leading causes of mortality globally, and the development of new therapeutic agents is crucial. Research has shown that this compound can induce apoptosis in various cancer cell lines, including breast cancer and colon cancer cells. The mechanism of action involves the modulation of key signaling pathways such as the PI3K/AKT pathway and the MAPK/ERK pathway.

The pharmacokinetic properties of 2-(3,4-dimethoxybenzamido)-N-(oxolan-2-yl)methyl-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide have also been investigated to assess its suitability for clinical use. Studies have shown that it exhibits good oral bioavailability and a favorable pharmacokinetic profile. These characteristics are essential for ensuring that the compound can be effectively delivered to target tissues and maintain therapeutic concentrations over time.

To further understand the biological activity of 2-(3,4-dimethoxybenzamido)-N-(oxolan-2-yl)methyl-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide, researchers have conducted extensive in vitro and in vivo studies. In vitro assays have demonstrated its ability to inhibit key enzymes involved in inflammatory and cancer pathways. In vivo studies using animal models have confirmed these findings and provided valuable insights into its efficacy and safety profile.

The potential applications of 2-(3,4-dimethoxybenzamido)-N-(oxolan-2-yl)methyl-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide extend beyond anti-inflammatory and anti-cancer therapies. Its unique chemical structure makes it a valuable tool for studying biological processes at the molecular level. For example, it can be used as a probe to investigate the role of specific enzymes or signaling pathways in disease progression.

In conclusion, 2-(3,4-dimethoxybenzamido)-N-(oxolan-2-yl)methyl-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide (CAS No. 380875-00-3) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its anti-inflammatory and anti-cancer properties make it an attractive candidate for further development as a therapeutic agent. Ongoing research continues to uncover new insights into its biological activity and mechanisms of action, paving the way for future clinical applications.